Cas no 2171427-84-0 (3-(2R,3S)-3-(benzyloxy)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid)
3-(2R,3S)-3-(benzyloxy)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2R,3S)-3-(benzyloxy)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
- EN300-1537607
- 3-[(2R,3S)-3-(benzyloxy)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid
- 2171427-84-0
-
- Inchi: 1S/C32H36N2O6/c1-4-34(21(2)18-29(35)36)31(37)30(22(3)39-19-23-12-6-5-7-13-23)33-32(38)40-20-28-26-16-10-8-14-24(26)25-15-9-11-17-27(25)28/h5-17,21-22,28,30H,4,18-20H2,1-3H3,(H,33,38)(H,35,36)/t21?,22-,30+/m0/s1
- InChI Key: JGHUNRKINHJWJU-XAVQGRBISA-N
- SMILES: O(C(N[C@@H](C(N(CC)C(C)CC(=O)O)=O)[C@H](C)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 544.25733687g/mol
- Monoisotopic Mass: 544.25733687g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 40
- Rotatable Bond Count: 13
- Complexity: 823
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 105Ų
3-(2R,3S)-3-(benzyloxy)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1537607-0.05g |
3-[(2R,3S)-3-(benzyloxy)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid |
2171427-84-0 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1537607-0.1g |
3-[(2R,3S)-3-(benzyloxy)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid |
2171427-84-0 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1537607-0.25g |
3-[(2R,3S)-3-(benzyloxy)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid |
2171427-84-0 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1537607-0.5g |
3-[(2R,3S)-3-(benzyloxy)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid |
2171427-84-0 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1537607-1.0g |
3-[(2R,3S)-3-(benzyloxy)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid |
2171427-84-0 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1537607-2.5g |
3-[(2R,3S)-3-(benzyloxy)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid |
2171427-84-0 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1537607-5.0g |
3-[(2R,3S)-3-(benzyloxy)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid |
2171427-84-0 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1537607-10.0g |
3-[(2R,3S)-3-(benzyloxy)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid |
2171427-84-0 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1537607-50mg |
3-[(2R,3S)-3-(benzyloxy)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid |
2171427-84-0 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1537607-100mg |
3-[(2R,3S)-3-(benzyloxy)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid |
2171427-84-0 | 100mg |
$2963.0 | 2023-09-26 |
3-(2R,3S)-3-(benzyloxy)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 3-(2R,3S)-3-(benzyloxy)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
3-(2R,3S)-3-(benzyloxy)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2171427-84-0): A Comprehensive Overview
3-(2R,3S)-3-(benzyloxy)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2171427-84-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins due to its unique structural and functional properties.
The chemical structure of 3-(2R,3S)-3-(benzyloxy)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid is characterized by the presence of a Fmoc protecting group, which is widely used in solid-phase peptide synthesis (SPPS) to prevent unwanted side reactions during the coupling steps. The benzyloxy group further adds to the complexity and stability of the molecule, making it an ideal candidate for various biochemical applications.
In recent years, significant advancements have been made in understanding the biological activities and potential therapeutic applications of this compound. One of the key areas of research has been its role in the development of novel peptides for therapeutic purposes. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of Fmoc-protected amino acids in the synthesis of bioactive peptides with enhanced stability and bioavailability. These peptides have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.
The synthesis of 3-(2R,3S)-3-(benzyloxy)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid involves several steps, including the protection of amino groups with the Fmoc group and the introduction of the benzyloxy moiety. The choice of solvents and reaction conditions is critical to ensure high yields and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize and purify the final product.
The pharmacological properties of this compound have also been extensively studied. Research has shown that Fmoc-protected amino acids can modulate various biological pathways, including protein-protein interactions and enzyme activities. For example, a study published in Bioorganic & Medicinal Chemistry Letters demonstrated that these compounds can inhibit specific enzymes involved in inflammation and cancer progression. This makes them valuable tools for drug discovery and development.
In addition to its therapeutic potential, 3-(2R,3S)-3-(benzyloxy)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid has found applications in diagnostic assays and biosensors. The unique structural features of this compound allow it to be used as a building block for designing highly sensitive and specific detection systems. These systems can be used to monitor biomarkers associated with various diseases, providing early diagnosis and personalized treatment options.
The safety profile of this compound is another important aspect that has been thoroughly investigated. Toxicological studies have shown that Fmoc-protected amino acids are generally well-tolerated by biological systems when used at appropriate concentrations. However, it is essential to follow strict guidelines and safety protocols during handling and storage to ensure their safe use in laboratory settings.
In conclusion, 3-(2R,3S)-3-(benzyloxy)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2171427-84-0) is a versatile compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and biotechnology. Its unique structural features and functional properties make it an invaluable tool for advancing our understanding of biological processes and developing new therapeutic strategies. As research continues to evolve, it is likely that this compound will play an increasingly important role in addressing some of the most pressing challenges in healthcare.
2171427-84-0 (3-(2R,3S)-3-(benzyloxy)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)